Cas no 2229264-76-8 (1-1-(oxan-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(oxan-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229264-76-8
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5879960
• PubChem ID: 165654446
• Update Time: 2025-05-19

1-1-(oxan-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(oxan-3-yl)cyclopropylcyclopropan-1-amine
• 2229264-76-8
• EN300-1783748
• 1-[1-(oxan-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H19NO/c12-11(5-6-11)10(3-4-10)9-2-1-7-13-8-9/h9H,1-8,12H2
• InChI Key： BOSFYJMLNAOJNT-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(oxan-3-yl)cyclopropylcyclopropan-1-amine

1-(Oxan-3-yl)cyclopropylcyclopropan-1-amine

1-(Oxan-3-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229264-76-8) is a unique organic compound with a complex structure that combines a cyclopropane ring system with an oxane (tetrahydropyran) moiety. This compound has garnered attention in the fields of organic chemistry and materials science due to its intriguing molecular architecture and potential applications in drug design and advanced materials. In this article, we will delve into the structural features, synthesis, properties, and recent advancements related to 1-(Oxan-3-yl)cyclopropylcyclopropan-1-amine, providing a comprehensive overview of its significance in contemporary research.

The molecular structure of 1-(Oxan-3-yl)cyclopropylcyclopropan-1-amine is characterized by two interconnected cyclopropane rings, one of which is substituted with an oxane group at the 3-position. The presence of the oxane ring introduces additional complexity to the molecule, potentially influencing its electronic properties and reactivity. Recent studies have highlighted the importance of such bicyclic systems in modulating physical and chemical properties, making this compound a valuable subject for further investigation.

From a synthetic perspective, the construction of 1-(Oxan-3-yl)cyclopropylcyclopropan-1-amine involves advanced techniques in organic synthesis, including ring-closing metathesis and directed metallation strategies. These methods allow for precise control over the stereochemistry and connectivity of the molecule, ensuring high yields and purity. The development of efficient synthetic routes has been a focal point in recent research, driven by the demand for scalable production methods for compounds with intricate architectures.

The chemical properties of 1-(Oxan-3-yl)cyclopropylcyclopropane are heavily influenced by its strained cyclopropane rings. These rings exhibit unique reactivity patterns, making them attractive for use in various chemical transformations. Recent experiments have demonstrated that the compound exhibits remarkable stability under thermal and oxidative conditions, which is advantageous for its application in high-performance materials. Furthermore, its electronic characteristics make it a promising candidate for use in optoelectronic devices and sensors.

In terms of applications, 1-(Oxan-3-yl)cyclopropylcyclopropane has shown potential in drug discovery efforts. Its compact structure and functional substituents make it an ideal scaffold for designing bioactive molecules with tailored pharmacokinetic profiles. Researchers have explored its ability to interact with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), revealing promising activity in preclinical models. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(Oxan-3-yli)cyclopropylcyclopropane. Quantum mechanical calculations have revealed that the molecule's strained rings contribute significantly to its reactivity, enabling it to participate in unusual chemical transformations. These insights have paved the way for innovative synthetic strategies and novel applications in catalysis and polymer chemistry.

In conclusion, 1-(Oxan3yli)cycloropropilcycloropane amine (CAS No. 2229264768) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and potential applications continue to drive research across multiple disciplines. As scientists uncover new facets of this compound's behavior, it is poised to play an increasingly important role in advancing both fundamental understanding and practical innovations in chemistry.